2-({2-Chloro-4-nitrophenyl}sulfanyl)-5-methyl-1,3,4-thiadiazole
2-({2-Chloro-4-nitrophenyl}sulfanyl)-5-methyl-1,3,4-thiadiazole
Brand Name:
Vulcanchem
CAS No.:
353256-59-4
VCID:
VC0427717
InChI:
InChI=1S/C9H6ClN3O2S2/c1-5-11-12-9(16-5)17-8-3-2-6(13(14)15)4-7(8)10/h2-4H,1H3
SMILES:
CC1=NN=C(S1)SC2=C(C=C(C=C2)[N+](=O)[O-])Cl
Molecular Formula:
C9H6ClN3O2S2
Molecular Weight:
287.7g/mol
2-({2-Chloro-4-nitrophenyl}sulfanyl)-5-methyl-1,3,4-thiadiazole
CAS No.: 353256-59-4
Main Products
VCID: VC0427717
Molecular Formula: C9H6ClN3O2S2
Molecular Weight: 287.7g/mol
| CAS No. | 353256-59-4 |
|---|---|
| Product Name | 2-({2-Chloro-4-nitrophenyl}sulfanyl)-5-methyl-1,3,4-thiadiazole |
| Molecular Formula | C9H6ClN3O2S2 |
| Molecular Weight | 287.7g/mol |
| IUPAC Name | 2-(2-chloro-4-nitrophenyl)sulfanyl-5-methyl-1,3,4-thiadiazole |
| Standard InChI | InChI=1S/C9H6ClN3O2S2/c1-5-11-12-9(16-5)17-8-3-2-6(13(14)15)4-7(8)10/h2-4H,1H3 |
| Standard InChIKey | WKFQQPPRDDXORU-UHFFFAOYSA-N |
| SMILES | CC1=NN=C(S1)SC2=C(C=C(C=C2)[N+](=O)[O-])Cl |
| Canonical SMILES | CC1=NN=C(S1)SC2=C(C=C(C=C2)[N+](=O)[O-])Cl |
| PubChem Compound | 900997 |
| Last Modified | Nov 11 2021 |
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